Cas no 1454558-59-8 (Methylcyclopropene-PEG1-NHS carbonate)

• Product Name: Methylcyclopropene-PEG1-NHS carbonate
• CAS No: 1454558-59-8
• MF: C₁₃H₁₆N₂O₇
• MW: 312.275343894959
• CID: 6806852
• PubChem ID: 89856861
• Update Time: 2025-01-17

Methylcyclopropene-PEG1-NHS carbonate Chemical and Physical Properties

Names and Identifiers

• 1454558-59-8
• Methylcyclopropene-PEG1-NHS carbonate
• SCHEMBL15326563

• Inchi： 1S/C13H16N2O7/c1-8-6-9(8)7-21-12(18)14-4-5-20-13(19)22-15-10(16)2-3-11(15)17/h6,9H,2-5,7H2,1H3,(H,14,18)
• InChI Key： RVUQRXJNJSDSBW-UHFFFAOYSA-N
• SMILES： O(C(NCCOC(=O)ON1C(CCC1=O)=O)=O)CC1C=C1C

Computed Properties

• Exact Mass: 312.09575085Da
• Monoisotopic Mass: 312.09575085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 111Ų